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Compound of Interest

Compound Name: YTK-105

Cat. No.: B283701 Get Quote

YTK-105 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of YTK-105. Below

you will find troubleshooting guides and frequently asked questions (FAQs) to address common

issues encountered during experiments.

Solubility and Stock Solution Preparation
Proper dissolution and storage of YTK-105 are critical for obtaining reliable and reproducible

experimental results.

Quantitative Solubility Data
Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 175 mg/mL (680.06 mM)

Requires sonication for

complete dissolution. It is

recommended to use freshly

opened, anhydrous DMSO as

the compound is sensitive to

moisture.[1]

Stock Solution Preparation Guide
To prepare stock solutions of YTK-105, please refer to the following table.[1] It is crucial to use

anhydrous DMSO and sonicate the solution to ensure complete dissolution.
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Target
Concentration

1 mg Mass 5 mg Mass 10 mg Mass

1 mM 3.8861 mL 19.4303 mL 38.8606 mL

5 mM 0.7772 mL 3.8861 mL 7.7721 mL

10 mM 0.3886 mL 1.9430 mL 3.8861 mL

Note: YTK-105 is supplied as a viscous liquid.[1]

Stability and Storage Recommendations
Understanding the stability profile of YTK-105 is essential for maintaining its biological activity

and ensuring the integrity of your experiments.

Storage Conditions
Form

Storage
Temperature

Shelf Life Notes

Pure Compound -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Troubleshooting Guide
This section addresses common problems that may arise when working with YTK-105.

FAQs
Q1: My YTK-105 is not dissolving properly in DMSO.
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A1: Ensure you are using fresh, anhydrous DMSO. YTK-105 is hygroscopic, and the presence

of water can significantly reduce its solubility.[1] Use an ultrasonic bath to aid dissolution. If

precipitation is still observed, gentle warming to 37°C may help.

Q2: I am observing precipitation in my cell culture media after adding the YTK-105 stock

solution.

A2: This is likely due to the low aqueous solubility of YTK-105. To mitigate this, ensure the final

concentration of DMSO in your cell culture media is kept to a minimum (typically ≤ 0.5%).

When diluting the DMSO stock solution, add it to the media dropwise while gently vortexing to

ensure rapid and even dispersion. It is also advisable to prepare the final working solution

immediately before use.

Q3: I am seeing inconsistent results between experiments.

A3: Inconsistent results can be due to several factors related to the handling of YTK-105:

Stock Solution Degradation: Avoid repeated freeze-thaw cycles by preparing single-use

aliquots of your stock solution.[1]

Inaccurate Pipetting: YTK-105 is a viscous liquid, which can make accurate pipetting

challenging.[1] Use positive displacement pipettes or reverse pipetting techniques for better

accuracy.

Precipitation in Media: Visually inspect your cell culture plates for any signs of precipitation

after adding YTK-105.

Q4: What is the mechanism of action of YTK-105?

A4: YTK-105 is a ligand of the p62-ZZ domain and functions as an activator of p62-dependent

selective macroautophagy.[1] It is often used in the design of AUTOTACs (Autophagy-Targeting

Chimeras).

Experimental Protocols and Workflows
Below are diagrams outlining the signaling pathway of YTK-105 and a general experimental

workflow for its use.
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Signaling Pathway
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Caption: YTK-105 binds to the ZZ domain of p62, initiating selective macroautophagy.

Experimental Workflow

General Experimental Workflow for YTK-105
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Caption: A general workflow for preparing and using YTK-105 in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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